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Compound of Interest

Compound Name: Tantalum(IV) carbide

Cat. No.: B15351104 Get Quote

For researchers, scientists, and professionals in drug development, the selection of high-quality

starting materials is a critical determinant of experimental success. Tantalum(IV) carbide
(TaC), a refractory ceramic material, is prized for its exceptional hardness, high melting point,

and chemical inertness, making it a valuable component in various research and development

applications, including catalysis, advanced coatings, and high-temperature structural materials.

[1][2] However, the performance of TaC can be significantly influenced by its physical and

chemical properties, which vary between suppliers. This guide provides a framework for

analyzing supplier specifications of Tantalum(IV) carbide, supported by experimental protocols

for in-house validation.

Comparative Analysis of Supplier Specifications
Choosing the right Tantalum(IV) carbide powder requires careful consideration of several key

parameters. While supplier specifications provide a starting point, it is crucial for researchers to

understand the implications of these properties on their specific application and to have the

means to verify them. Below is a table summarizing typical specifications offered by various

suppliers, which should be used as a baseline for comparison.
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Specification
Supplier A
(Typical)

Supplier B
(Typical)

Supplier C
(Typical)

Key
Consideration
s for
Researchers

Purity (%) 99.0 to 99.5[3] ≥99.5[4] 99.9%[4]

Higher purity is

often critical for

applications

sensitive to

metallic or oxide

impurities, such

as catalysis and

electronics.

Particle Size

(µm)
≤5

0.5 - 5

(customizable)[4]
1.0 - 1.5[4]

Particle size

distribution

affects sintering

behavior, surface

area, and

reactivity. Finer

particles may

offer higher

reactivity but can

be more

challenging to

handle.

Morphology Powder
Brown to black

powder[4]
Powder[5]

The shape and

agglomeration of

particles can

influence powder

flowability,

packing density,

and the

microstructure of

the final product.

CAS Number 12070-06-3 12070-06-3[4] 12070-06-3[5] Ensures correct

material
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identification.

Experimental Protocols for Material Validation
To ensure the suitability of Tantalum(IV) carbide for a specific application, independent

verification of supplier specifications is paramount. The following are detailed methodologies for

key characterization experiments.

Phase Purity and Crystal Structure Analysis using X-ray
Diffraction (XRD)
Objective: To verify the crystalline phase of the Tantalum(IV) carbide and identify any

crystalline impurities.

Methodology:

A small amount of the TaC powder is gently pressed into a sample holder to create a flat,

smooth surface.

The sample is mounted in an X-ray diffractometer.

The sample is irradiated with monochromatic X-rays (typically Cu Kα radiation) over a 2θ

range of 20° to 80°.

The resulting diffraction pattern is recorded.

The peak positions and intensities are compared to a standard reference pattern for

Tantalum(IV) carbide (e.g., from the ICDD database) to confirm the phase and identify any

impurity peaks.

Particle Size and Morphology Characterization using
Scanning Electron Microscopy (SEM)
Objective: To visually inspect the particle size, shape, and degree of agglomeration of the TaC

powder.

Methodology:
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A small amount of the TaC powder is dispersed onto a carbon adhesive tab mounted on an

SEM stub.

Any loose powder is removed with a gentle stream of compressed air.

The sample is sputter-coated with a thin layer of a conductive material (e.g., gold or carbon)

to prevent charging under the electron beam.

The stub is loaded into the SEM chamber.

The sample is imaged at various magnifications to observe the overall morphology and

individual particle characteristics.

Image analysis software can be used to measure the size distribution of the particles from

the captured micrographs.

Elemental Composition Analysis using Energy-
Dispersive X-ray Spectroscopy (EDS)
Objective: To determine the elemental composition of the TaC powder and quantify the level of

any impurities.

Methodology:

EDS analysis is typically performed in conjunction with SEM.

During SEM imaging, the electron beam is focused on a representative area of the sample.

The interaction of the electron beam with the sample generates characteristic X-rays.

An EDS detector collects these X-rays and generates a spectrum showing the elemental

composition of the analyzed area.

Quantitative analysis can be performed to determine the atomic or weight percentage of

each element present.

Hardness Measurement using Nanoindentation
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Objective: To determine the hardness of the consolidated Tantalum(IV) carbide material. This

is particularly relevant for applications in wear-resistant coatings and cutting tools.[6]

Methodology:

A dense, polished sample of the TaC material is prepared by sintering the powder.

The sample is mounted in a nanoindenter.

A sharp indenter tip (e.g., a Berkovich diamond tip) is pressed into the surface of the material

with a controlled load.[6]

The load and displacement of the indenter are continuously monitored during indentation

and withdrawal.

The hardness is calculated from the load-displacement data.[6]

Logical Workflow for Supplier Selection
The process of selecting a suitable Tantalum(IV) carbide supplier can be streamlined by

following a logical workflow. The diagram below illustrates the key steps involved in this

process.
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Define Application Requirements
(Purity, Particle Size, etc.)

Identify Potential Suppliers

Request Supplier Specifications
(Data Sheets, CoA)

Initial Screening of Suppliers
(Compare Specifications)

Request Material Samples
from Shortlisted Suppliers

Perform In-House Characterization
(XRD, SEM, EDS)

Evaluate Performance in
Application-Specific Tests

Select Optimal Supplier
Based on Data and Cost

Click to download full resolution via product page

Caption: Workflow for Tantalum(IV) Carbide Supplier Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 14 Tantalum Carbide Manufacturers in 2025 | Metoree [us.metoree.com]

2. Tantalum Carbide Powder for Scientific Research Tools [nanoshel.com]

3. oasismaterialstech.com [oasismaterialstech.com]

4. aemmetal.com [aemmetal.com]

5. goodfellow.com [goodfellow.com]

6. Insights into the anomalous hardness of the tantalum carbides from dislocation mobility -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Researcher's Guide to Tantalum(IV) Carbide: Supplier
Specification Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351104#analysis-of-tantalum-iv-carbide-supplier-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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